Cas no 2228229-23-8 (tert-butyl N-{3-methoxy-4-1-(methylamino)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{3-methoxy-4-1-(methylamino)cyclopropylphenyl}carbamate
• CAS No: 2228229-23-8
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5946993
• PubChem ID: 165710442
• Update Time: 2025-06-12

tert-butyl N-{3-methoxy-4-1-(methylamino)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-methoxy-4-1-(methylamino)cyclopropylphenyl}carbamate
• EN300-1899814
• tert-butyl N-{3-methoxy-4-[1-(methylamino)cyclopropyl]phenyl}carbamate
• 2228229-23-8

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(19)18-11-6-7-12(13(10-11)20-5)16(17-4)8-9-16/h6-7,10,17H,8-9H2,1-5H3,(H,18,19)
• InChI Key： YTRVALPZQLLHBD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1(CC1)NC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{3-methoxy-4-1-(methylamino)cyclopropylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2228229-23-8 and Product Name: Tert-butyl N-{3-methoxy-4-1-(methylamino)cyclopropylphenyl}carbamate

The compound with the CAS number 2228229-23-8 and the product name Tert-butyl N-{3-methoxy-4-1-(methylamino)cyclopropylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a tert-butyl group, a methoxy group, and an amine-substituted cyclopropyl ring, makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific biological pathways. The N-{3-methoxy-4-1-(methylamino)cyclopropylphenyl}carbamate moiety in this compound is particularly noteworthy, as it suggests a potential interaction with enzymes or receptors involved in critical cellular processes. Preliminary studies have indicated that this moiety may exhibit inhibitory activity against certain kinases, which are known to play pivotal roles in cancer progression and inflammation.

The tert-butyl group appended to the carbamate moiety not only enhances the lipophilicity of the compound but also provides a steric shield, which can be crucial for optimizing binding affinity and selectivity. This structural feature is often employed in drug design to improve pharmacokinetic properties, such as solubility and metabolic stability. The combination of these elements makes this compound a promising candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Virtual screening and molecular dynamics simulations have been utilized to explore the binding affinity of this compound with various biological targets. These studies have revealed that the 3-methoxy-4-1-(methylamino)cyclopropylphenyl scaffold can effectively interact with proteins involved in signal transduction pathways, suggesting its potential as an anti-inflammatory or anticancer agent.

Moreover, the methoxy group within the aromatic ring contributes to the compound's overall electronic properties, influencing its reactivity and binding characteristics. This feature is particularly relevant in medicinal chemistry, where subtle modifications can significantly alter biological activity. The presence of both electron-donating and electron-withdrawing groups in close proximity allows for fine-tuning of the compound's pharmacological profile.

Current research is focused on synthesizing derivatives of this compound to enhance its therapeutic efficacy and reduce potential side effects. By modifying the substituents on the cyclopropyl ring or introducing additional functional groups, scientists aim to develop more potent and selective inhibitors. These efforts are supported by high-throughput screening technologies, which allow for rapid evaluation of large libraries of compounds.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating expertise from organic chemistry, biochemistry, pharmacology, and computational biology. The compound with CAS No. 2228229-23-8 exemplifies this collaborative effort, as it represents a convergence of structural innovation and biological insight. Its unique chemical properties make it an attractive scaffold for designing next-generation therapeutics.

In conclusion, the compound with CAS No. 2228229-23-8 and the product name Tert-butyl N-{3-methoxy-4-1-(methylamino)cyclopropylphenyl}carbamate holds significant promise for future medical applications. Its complex molecular architecture and diverse functional groups position it as a valuable tool for drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.